Cas no 1361693-01-7 (3-bromo-5-(trifluoromethoxy)pyridin-2-amine)
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine is a halogenated pyridine derivative featuring both bromo and trifluoromethoxy substituents, which enhance its utility as a versatile intermediate in organic synthesis. The bromine atom provides a reactive site for cross-coupling reactions, while the electron-withdrawing trifluoromethoxy group influences the compound's electronic properties, making it valuable for pharmaceutical and agrochemical applications. Its amine functionality further allows for derivatization, enabling the construction of complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and stability under typical reaction conditions.
1361693-01-7 structure
Product Name:3-bromo-5-(trifluoromethoxy)pyridin-2-amine
CAS No:1361693-01-7
MF:C6H4BrF3N2O
MW:257.007970809937
MDL:MFCD25450894
CID:2093327
PubChem ID:91809579
Update Time:2025-06-07
3-bromo-5-(trifluoromethoxy)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(trifluoromethoxy)pyridin-2-amine
- FCH2374639
- 2-Amino-3-bromo-5-(trifluoromethoxy)pyridine
- 3-Bromo-5-trifluoromethoxy-pyridin-2-ylamine
- Z2442033768
- CID 91809579
- 2-Pyridinamine, 3-bromo-5-(trifluoromethoxy)-
- 3-bromo-5-(trifluoromethoxy)pyridin-2-amine
-
- MDL: MFCD25450894
- Inchi: 1S/C6H4BrF3N2O/c7-4-1-3(2-12-5(4)11)13-6(8,9)10/h1-2H,(H2,11,12)
- InChI Key: TYZQTVIQLMUVAI-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NC=C(C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Topological Polar Surface Area: 48.1
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 223.4±35.0 °C at 760 mmHg
- Flash Point: 88.9±25.9 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
3-bromo-5-(trifluoromethoxy)pyridin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-bromo-5-(trifluoromethoxy)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023008400-1g |
2-Amino-3-bromo-5-(trifluoromethoxy)pyridine |
1361693-01-7 | 95% | 1g |
$400.00 | 2022-04-03 | |
| TRC | B812630-2.5mg |
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B812630-5mg |
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 5mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B812630-25mg |
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 25mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM280136-1g |
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 95% | 1g |
$351 | 2021-08-18 | |
| Chemenu | CM280136-1g |
3-Bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 95%+ | 1g |
$351 | 2022-06-13 | |
| Enamine | EN300-216517-0.05g |
3-bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 0.05g |
$651.0 | 2023-09-16 | ||
| Enamine | EN300-216517-0.1g |
3-bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 0.1g |
$850.0 | 2023-09-16 | ||
| Enamine | EN300-216517-0.25g |
3-bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 0.25g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-216517-0.5g |
3-bromo-5-(trifluoromethoxy)pyridin-2-amine |
1361693-01-7 | 0.5g |
$1914.0 | 2023-09-16 |
3-bromo-5-(trifluoromethoxy)pyridin-2-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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